Cas no 669008-27-9 (Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)-)
669008-27-9 structure
Product Name:Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)-
CAS No:669008-27-9
MF:C10H19NO2S
MW:217.328361749649
CID:395590
PubChem ID:21889795
Update Time:2025-09-26
Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)-
- N-tert-butyl-1-prop-2-enylcyclopropane-1-sulfonamide
- SCHEMBL636104
- ZLTSXSSISAWHIK-UHFFFAOYSA-N
- A1-08883
- EN300-6734658
- 1-Allylcyclopropanesulfonic acid tert-butylamide
- 1-Allyl-cyclopropanesulfonic acid tert-butylamide
- 1-ALLYL-N-TERT-BUTYLCYCLOPROPANE-1-SULFONAMIDE
- N-tert-butyl-(1-allyl)cyclopropylsulfonamide
- N-tert-Butyl-1-(prop-2-en-1-yl)cyclopropane-1-sulfonamide
- DTXSID40619514
- 669008-27-9
-
- Inchi： 1S/C10H19NO2S/c1-5-6-10(7-8-10)14(12,13)11-9(2,3)4/h5,11H,1,6-8H2,2-4H3
- InChI Key： ZLTSXSSISAWHIK-UHFFFAOYSA-N
- SMILES： S(C1(CC=C)CC1)(NC(C)(C)C)(=O)=O
Computed Properties
- Exact Mass: 217.11377
- Monoisotopic Mass: 217.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 290.9±23.0 °C at 760 mmHg
- Flash Point: 129.7±22.6 °C
- PSA: 46.17
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)- Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6734658-0.05g |
N-tert-butyl-1-(prop-2-en-1-yl)cyclopropane-1-sulfonamide |
669008-27-9 | 95% | 0.05g |
$245.0 | 2023-05-30 | |
| Enamine | EN300-6734658-0.1g |
N-tert-butyl-1-(prop-2-en-1-yl)cyclopropane-1-sulfonamide |
669008-27-9 | 95% | 0.1g |
$366.0 | 2023-05-30 | |
| Enamine | EN300-6734658-0.25g |
N-tert-butyl-1-(prop-2-en-1-yl)cyclopropane-1-sulfonamide |
669008-27-9 | 95% | 0.25g |
$524.0 | 2023-05-30 | |
| Enamine | EN300-6734658-0.5g |
N-tert-butyl-1-(prop-2-en-1-yl)cyclopropane-1-sulfonamide |
669008-27-9 | 95% | 0.5g |
$824.0 | 2023-05-30 | |
| Enamine | EN300-6734658-1.0g |
N-tert-butyl-1-(prop-2-en-1-yl)cyclopropane-1-sulfonamide |
669008-27-9 | 95% | 1g |
$1057.0 | 2023-05-30 | |
| Enamine | EN300-6734658-2.5g |
N-tert-butyl-1-(prop-2-en-1-yl)cyclopropane-1-sulfonamide |
669008-27-9 | 95% | 2.5g |
$2071.0 | 2023-05-30 | |
| Enamine | EN300-6734658-5.0g |
N-tert-butyl-1-(prop-2-en-1-yl)cyclopropane-1-sulfonamide |
669008-27-9 | 95% | 5g |
$3065.0 | 2023-05-30 | |
| Enamine | EN300-6734658-10.0g |
N-tert-butyl-1-(prop-2-en-1-yl)cyclopropane-1-sulfonamide |
669008-27-9 | 95% | 10g |
$4545.0 | 2023-05-30 | |
| 1PlusChem | 1P01JC86-50mg |
Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)- |
669008-27-9 | 95% | 50mg |
$354.00 | 2024-04-22 | |
| 1PlusChem | 1P01JC86-100mg |
Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)- |
669008-27-9 | 95% | 100mg |
$515.00 | 2024-04-22 |
Cyclopropanesulfonamide, N-(1,1-dimethylethyl)-1-(2-propenyl)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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